Cas no 2098079-38-8 (2,2'-(3-(thiophen-2-yl)-1H-pyrazole-1,4-diyl)diacetonitrile)

• Product Name: 2,2'-(3-(thiophen-2-yl)-1H-pyrazole-1,4-diyl)diacetonitrile
• CAS No: 2098079-38-8
• MF: C₁₁H₈N₄S
• MW: 228.273019790649
• CID: 5042222
• Update Time: 2025-08-05

2,2'-(3-(thiophen-2-yl)-1H-pyrazole-1,4-diyl)diacetonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1,4-diacetonitrile, 3-(2-thienyl)-
• 2,2'-(3-(Thiophen-2-yl)-1H-pyrazole-1,4-diyl)diacetonitrile
• 2,2'-(3-(thiophen-2-yl)-1H-pyrazole-1,4-diyl)diacetonitrile

• Inchi： 1S/C11H8N4S/c12-4-3-9-8-15(6-5-13)14-11(9)10-2-1-7-16-10/h1-2,7-8H,3,6H2
• InChI Key： HYWCQIPEBADKAR-UHFFFAOYSA-N
• SMILES： N1(CC#N)C=C(CC#N)C(C2SC=CC=2)=N1

Additional information on 2,2'-(3-(thiophen-2-yl)-1H-pyrazole-1,4-diyl)diacetonitrile

Research Brief on 2,2'-(3-(thiophen-2-yl)-1H-pyrazole-1,4-diyl)diacetonitrile (CAS: 2098079-38-8)

The compound 2,2'-(3-(thiophen-2-yl)-1H-pyrazole-1,4-diyl)diacetonitrile (CAS: 2098079-38-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the versatility of 2,2'-(3-(thiophen-2-yl)-1H-pyrazole-1,4-diyl)diacetonitrile as a scaffold for designing novel bioactive molecules. Its pyrazole-thiophene hybrid structure offers a promising platform for modulating various biological targets, including kinases and GPCRs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy.

The synthesis of 2,2'-(3-(thiophen-2-yl)-1H-pyrazole-1,4-diyl)diacetonitrile typically involves a multi-step process starting from thiophene-2-carboxaldehyde. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, with microwave-assisted synthesis emerging as a particularly efficient approach. Researchers have also explored various modifications to the core structure to enhance its pharmacological properties.

In terms of biological activity, preliminary in vitro studies have shown promising results. The compound exhibits moderate to strong inhibitory activity against several cancer cell lines, with IC50 values ranging from 0.5 to 5 μM. Molecular docking studies suggest that its activity may be attributed to the formation of key hydrogen bonds with active site residues of target proteins. However, further optimization is needed to improve its pharmacokinetic properties.

Beyond its potential as a therapeutic agent, 2,2'-(3-(thiophen-2-yl)-1H-pyrazole-1,4-diyl)diacetonitrile has also found applications in materials science. Its conjugated system and electron-withdrawing nitrile groups make it an interesting candidate for organic electronic applications, particularly in the development of organic semiconductors and photovoltaic materials.

While the current research on 2,2'-(3-(thiophen-2-yl)-1H-pyrazole-1,4-diyl)diacetonitrile is promising, several challenges remain. These include improving its metabolic stability and reducing potential off-target effects. Future research directions may focus on structure-activity relationship studies to optimize its biological activity and the development of more efficient synthetic routes for large-scale production.

In conclusion, 2,2'-(3-(thiophen-2-yl)-1H-pyrazole-1,4-diyl)diacetonitrile represents an exciting area of research at the intersection of medicinal chemistry and materials science. Its unique structural features and diverse biological activities make it a valuable scaffold for further investigation in drug discovery and materials development.